5-Decanoyl-2-hydroxybenzoic acid

• IUPAC Name: 5-decanoyl-2-hydroxybenzoic acid
• InChI: InChI=1S/C17H24O4/c1-2-3-4-5-6-7-8-9-15(18)13-10-11-16(19)14(12-13)17(20)21/h10-12,19H,2-9H2,1H3,(H,20,21)
• InChI Key: VHDBCRXSHLVFGR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC(=O)C1=CC(=C(C=C1)O)C(=O)O
• Molecular Formula: C17H24O4
• Molecular Weight: 292.4 g/mol

Description

5-Decanoyl-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C17H24O4 and its molecular weight is 292.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Biotechnological Applications in Various Industries : 4-Hydroxybenzoic acid, a compound structurally related to 5-Decanoyl-2-hydroxybenzoic acid, has been utilized in producing value-added bioproducts with applications in food, cosmetics, pharmacy, fungicides, etc. The biosynthesis of industrially relevant compounds using hydroxybenzoic acid derivatives has been extensively researched (Wang et al., 2018).

• Pharmaceutical Development : In the pharmaceutical industry, derivatives of hydroxybenzoic acids, such as 3-amino-5-hydroxybenzoic acid, have been identified as precursors in the biosynthesis of ansamycins, a class of antibiotics (Ghisalba & Nüesch, 1981).

• Dermal Metabolism and Toxicity Studies : The metabolism and toxicity of hydroxybenzoic acid esters, such as parabens, have been studied in human and minipig skin, providing insights into the dermal absorption and hydrolysis of these compounds (Jewell et al., 2007).

• Plant Biochemistry and Biosynthesis : The biosynthesis of hydroxybenzoic acids in higher plants has been demonstrated, showing how these compounds are synthesized from hydroxycinnamic acids (El-Basyouni et al., 1964).

• Photodegradation Studies : Research on the photodegradation of hydroxybenzoic acid esters (parabens) has provided insights into the degradation pathways and by-products, useful for environmental monitoring and contamination control (Gmurek et al., 2015).

• Material Science and Corrosion Inhibition : 3-Hydroxybenzoic acid has been studied as a corrosion inhibitor for AISI 316L stainless steel, demonstrating its potential use in developing environmentally friendly corrosion inhibitors (Narváez et al., 2005).